![molecular formula C24H24N4O4S B2945754 1-(5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-(pyrimidin-2-ylthio)ethanone CAS No. 403837-40-1](/img/structure/B2945754.png)
1-(5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-(pyrimidin-2-ylthio)ethanone
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Description
1-(5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-(pyrimidin-2-ylthio)ethanone is a useful research compound. Its molecular formula is C24H24N4O4S and its molecular weight is 464.54. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anticancer Activity
Research into pyrazole derivatives, such as 1-(5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-(pyrimidin-2-ylthio)ethanone, has shown promising results in antimicrobial and anticancer applications. Novel pyrazole compounds have been synthesized and characterized, exhibiting significant in vitro antimicrobial activity against pathogenic bacteria and fungi, as well as higher anticancer activity compared to reference drugs in some cases. These findings suggest a potential pathway for developing new therapeutic agents targeting resistant microbial strains and cancer cells (Hafez, El-Gazzar, & Al-Hussain, 2016).
Anti-inflammatory and Antioxidant Properties
Another area of research for pyrazole derivatives focuses on their anti-inflammatory and antioxidant properties. Studies have demonstrated that certain pyrazole chalcones exhibit promising IL-6 inhibitory activity, free radical scavenging ability, and antimicrobial activities, highlighting their potential as lead compounds for future drug discovery. These compounds could serve as a foundation for the development of new treatments for inflammatory diseases and conditions associated with oxidative stress (Bandgar, Gawande, Bodade, Gawande, & Khobragade, 2009).
Electrocatalytic and Electrochromic Materials
The structural characteristics of pyrazole derivatives also make them suitable for application in electrocatalytic and electrochromic materials. Research into the synthesis and characterization of novel compounds incorporating pyrazole units has led to the development of materials with promising electrochromic properties, including significant coloration efficiency, fast response time, and considerable change in transmittance in the near-IR region. These materials have potential applications in NIR electrochromic devices, showcasing the versatility of pyrazole derivatives beyond pharmaceutical uses (Zhao, Wei, Zhao, & Wang, 2014).
Properties
IUPAC Name |
1-[3-(2,3-dimethoxyphenyl)-5-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-pyrimidin-2-ylsulfanylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O4S/c1-30-17-10-8-16(9-11-17)19-14-20(18-6-4-7-21(31-2)23(18)32-3)28(27-19)22(29)15-33-24-25-12-5-13-26-24/h4-13,20H,14-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJTOOTXNAISVNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(C2)C3=C(C(=CC=C3)OC)OC)C(=O)CSC4=NC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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